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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzaldehyde

Cat. No.: B041313

Essential Safety and Handling Guide for 4-Hydroxy-
3-nitrobenzaldehyde

This guide provides immediate, essential safety protocols and logistical information for handling
4-Hydroxy-3-nitrobenzaldehyde in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures and
proper disposal.

Chemical and Physical Properties

4-Hydroxy-3-nitrobenzaldehyde is a dark yellow solid powder.[1] Understanding its physical
properties is the first step toward safe handling.

Property Value

Physical State Powder Solid[1]

Appearance Dark yellow[1]

Molecular Formula C7HsNOa4

Molecular Weight 167.12 g/mol [2]

Melting Point 139 - 144 °C (282.2 - 291.2 °F)[1]
Storage Temperature 10°C - 25°CJ2]
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Hazard Identification and Personal Protective Equipment
(PPE)

While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,
other classifications indicate potential risks that necessitate caution.[1] The primary hazards are
skin, eye, and respiratory irritation.[3] Therefore, appropriate personal protective equipment is
mandatory.

Hazard Statement Description Recommended PPE

Gloves & Protective Clothing:
S Wear appropriate protective
H315 Causes skin irritation[3] )
gloves and clothing to prevent

skin exposure.[1]

Eye/Face Protection: Wear
appropriate protective
eyeglasses or chemical safety

H319 Causes serious eye irritation[3]  goggles as described by
OSHA regulations (29 CFR
1910.133) or European
Standard EN166.[1]

Respiratory Protection: Under
normal use with adequate
ventilation, respiratory
protection may not be
required.[1] However, a
H335 May cause respiratory NIOSH-approved N95 dust

irritation[3] mask is recommended,
especially when handling the
powder. If exposure limits are
exceeded or irritation occurs, a
full-face respirator should be

used.[4]

Operational and Disposal Plan
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A systematic approach to handling, storage, and disposal is critical to ensure laboratory safety.

Step 1: Preparation and Engineering Controls

» Ventilation: Always handle 4-Hydroxy-3-nitrobenzaldehyde in a well-ventilated area.[1] A
chemical fume hood is recommended.

o Safety Equipment: Ensure an eyewash station and safety shower are readily accessible.

e Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS).

Step 2: Safe Handling Procedure

e Don PPE: Put on all required PPE as outlined in the table above.
e Avoid Contact: Prevent contact with skin and eyes. Avoid breathing in the dust or vapors.[1]
» Dispensing: Weigh and handle the solid powder carefully to avoid creating dust.

» Hygiene: Wash hands thoroughly after handling the chemical.[1] Remove and wash
contaminated clothing before reuse.[1]

Step 3: Storage

o Container: Keep the container tightly closed.[1]

» Conditions: Store in a dry, cool, and well-ventilated place, ideally between 10°C and 25°C.[1]
[2] Some sources recommend storing under an inert gas like nitrogen and protecting from
light.[2]

» Incompatibilities: Store away from oxidizing agents.[1]

Step 4: Spill and Emergency Procedures

Accidental Release (Spill):
» Ensure adequate ventilation and wear all required PPE.[1]

e Avoid dust formation.[4]
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o Carefully sweep or shovel the spilled solid material into a suitable, labeled container for
disposal.[1]

First Aid:

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area immediately with soap and plenty of water, and
remove all contaminated clothing. Get medical attention if irritation occurs.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Drink plenty of water and call a physician immediately.[1]

Step 5: Waste Disposal

» Containment: Collect all waste material, including contaminated PPE and cleaning materials,
in a suitable, sealed, and clearly labeled container.

o Professional Disposal: All waste containing this chemical should be treated as hazardous
waste.[5] Arrange for disposal through a licensed professional waste disposal service.[5]

» Method: The material may be dissolved in a combustible solvent and incinerated in a
chemical incinerator equipped with an afterburner and scrubber.[5] Do not allow the material
to enter drains or waterways.[5]

Handling and Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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